Cas no 2375930-90-6 (4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine)

4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine is a boronate ester derivative featuring both an amine functional group and a vinylboronate moiety. This compound is particularly valuable in organic synthesis and cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its stability and reactivity under mild conditions. The tetramethyl dioxaborolane group enhances hydrolytic stability, while the terminal amine allows for further functionalization or conjugation. Its structural versatility makes it useful in pharmaceutical intermediates, materials science, and polymer chemistry. The compound is typically handled under inert conditions to preserve its reactivity and purity.
4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine structure
2375930-90-6 structure
Product Name:4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine
CAS No:2375930-90-6
MF:C10H20BNO2
MW:197.08230304718
CID:5638843
PubChem ID:165912395
Update Time:2025-06-07

4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2375930-90-6
    • EN300-6969892
    • (3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine
    • EN300-28271966
    • 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine
    • Inchi: 1S/C10H20BNO2/c1-9(2)10(3,4)14-11(13-9)7-5-6-8-12/h5,7H,6,8,12H2,1-4H3/b7-5+
    • InChI Key: OGXIQENPVDOFQT-FNORWQNLSA-N
    • SMILES: O1B(/C=C/CCN)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 197.1587090g/mol
  • Monoisotopic Mass: 197.1587090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-amine Pricemore >>

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